2-(3,4-Dihydro-2H-4-chromenylidene)acetonitrile

• Molecular Formula: C11H9NO
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2-(2,3-dihydrochromen-4-ylidene)acetonitrile
• InChI: InChI=1S/C11H9NO/c12-7-5-9-6-8-13-11-4-2-1-3-10(9)11/h1-5H,6,8H2
• InChI Key: FZRSHVCTMGBROS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C1=CC#N

Description

2-(3,4-Dihydro-2H-4-chromenylidene)acetonitrile is a useful research compound. Its molecular formula is C11H9NO and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl cyanomethylphosphonate (1.15 eq.) is slowly added to a suspension of sodium hydride (1.15 eq.) in anhydrous tetrahydrofuran at 0° C. The reaction medium is stirred for 10 minutes at 0° C. and then cooled to −78° C. 4-Chromanone dissolved in tetrahydrofuran is added. The temperature is then returned slowly to 20-25° C. over 2 hours 30. After removal of the solvent, the compounds are extracted with ethyl acetate. The organic phase is washed with a large amount of a saturated solution of sodium chloride, concentrated and purified (Z/E mixture) on a silica column (AcOEt/PE 3/7).